Cas no 69581-18-6 (3H-Indeno[1,2-c]pyridazin-3-one,2,5-dihydro-2-methyl-)

• Product Name: 3H-Indeno[1,2-c]pyridazin-3-one,2,5-dihydro-2-methyl-
• CAS No: 69581-18-6
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 517276
• PubChem ID: 100612
• Update Time: 2025-04-19

3H-Indeno[1,2-c]pyridazin-3-one,2,5-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Indeno[1,2-c]pyridazin-3-one,2,5-dihydro-2-methyl-
• 2-methyl-5H-indeno[1,2-c]pyridazin-3-one
• 2-Methyl-2,3-dihydro-5H-indeno(1,2-c)pyridazin-3-one
• 2-methyl-2,5-dihydro-3h-indeno[1,2-c]pyridazin-3-one
• 2-methyl-2,5-dihydro-indeno[1,2-c]pyridazin-3-one
• 2-Methyl-5H-indeno-pyridazin-3-on
• 2-Metil-5H-indeno(1,2-c)piridazin-3-one [Italian]
• 5H-Indeno(1,2-c)pyridazin-3-one, 2,3-dihydro-2-methyl-
• AC1L2P3X
• BRN 0786399
• CTK8D5568
• NSC329954
• DTXSID70219849
• 5-24-04-00013 (Beilstein Handbook Reference)
• 3H-Indeno[1, 2,5-dihydro-2-methyl-
• NSC-329954
• 2-Metil-5H-indeno(1,2-c)piridazin-3-one
• 69581-18-6
• NSC 329954

• Inchi： 1S/C12H10N2O/c1-14-11(15)7-9-6-8-4-2-3-5-10(8)12(9)13-14/h2-5,7H,6H2,1H3
• InChI Key： HSNQIVHKBYDSND-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(C3C=CC=CC=3C2)=NN1C

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 355.6°Cat760mmHg
• Flash Point: 168.9°C
• Refractive Index: 1.685
• PSA: 32.67
• LogP: 1.35150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones